[2-[(4-Chlorophenyl)sulfonylaminomethyl)indan-5-yl]acetic acid

• Molecular Formula: C18H18ClNO4S
• Molecular Weight: 379.9 g/mol
• IUPAC Name: 2-[2-[[(4-chlorophenyl)sulfonylamino]methyl]-2,3-dihydro-1H-inden-5-yl]acetic acid
• InChI: InChI=1S/C18H18ClNO4S/c19-16-3-5-17(6-4-16)25(23,24)20-11-13-8-14-2-1-12(10-18(21)22)7-15(14)9-13/h1-7,13,20H,8-11H2,(H,21,22)
• InChI Key: PNAKMOCXPDQBOS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=C1C=CC(=C2)CC(=O)O)CNS(=O)(=O)C3=CC=C(C=C3)Cl

Description

[2-[(4-Chlorophenyl)sulfonylaminomethyl)indan-5-yl]acetic acid is a useful research compound. Its molecular formula is C18H18ClNO4S and its molecular weight is 379.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Suspended in 50 ml of 1N sodium hydroxide were 16.5 g of ethyl [2-[(4-chlorophenyl)sulfonylaminomethyl]indan-5-yl]-acetate, and the suspension was heated at 80° C. for 1 hour. After cooling, hydrochloric acid was added to the suspension to acidify it. A crystal deposited was collected by filtration. The crystal was recrystallized from 80% ethanol to obtain 14.0 g of the title compound as a colorless needle crystal. Yield: 91%.